Cas no 14095-26-2 (Quinoline, 4,4'-thiobis-)

• Product Name: Quinoline, 4,4'-thiobis-
• CAS No: 14095-26-2
• MF: C₁₈H₁₂N₂S
• MW: 288.366282463074
• CID: 1300034
• PubChem ID: 3782252
• Update Time: 2025-04-20

Quinoline, 4,4'-thiobis- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4,4'-thiobis-
• 4-quinolin-4-ylsulfanylquinoline
• 14095-26-2
• DTXSID70396346

• Inchi： 1S/C18H12N2S/c1-3-7-15-13(5-1)17(9-11-19-15)21-18-10-12-20-16-8-4-2-6-14(16)18/h1-12H
• InChI Key： BWYDHBPTLQNHFN-UHFFFAOYSA-N
• SMILES： S(C1C=CN=C2C=CC=CC=12)C1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 288.07226
• Monoisotopic Mass: 288.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78